Cas no 904372-52-7 (8-(2-ethoxyphenyl)-1,6,7-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

8-(2-ethoxyphenyl)-1,6,7-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione structure
904372-52-7 structure
Product Name:8-(2-ethoxyphenyl)-1,6,7-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
CAS No:904372-52-7
MF:C26H27N5O3
MW:457.524285554886
CID:5557147
PubChem ID:16623952
Update Time:2025-07-17

8-(2-ethoxyphenyl)-1,6,7-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • F3124-0534
    • VU0492577-1
    • AKOS001411857
    • 6-(2-ethoxyphenyl)-4,7,8-trimethyl-2-(2-phenylethyl)purino[7,8-a]imidazole-1,3-dione
    • 904372-52-7
    • Z241744724
    • 8-(2-ethoxyphenyl)-1,6,7-trimethyl-3-phenethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
    • 8-(2-ethoxyphenyl)-1,6,7-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
    • Inchi: 1S/C26H27N5O3/c1-5-34-21-14-10-9-13-20(21)30-17(2)18(3)31-22-23(27-25(30)31)28(4)26(33)29(24(22)32)16-15-19-11-7-6-8-12-19/h6-14H,5,15-16H2,1-4H3
    • InChI Key: YWMKBZRIEVWHKE-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N=C3N(C4C=CC=CC=4OCC)C(C)=C(C)N32)N(C)C(N1CCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 457.21138974g/mol
  • Monoisotopic Mass: 457.21138974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 759
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 72.1Ų

8-(2-ethoxyphenyl)-1,6,7-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F3124-0534-2μmol
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904372-52-7 90%+
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F3124-0534-10μmol
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F3124-0534-20μmol
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F3124-0534-1mg
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F3124-0534-5mg
8-(2-ethoxyphenyl)-1,6,7-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione
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F3124-0534-10mg
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8-(2-ethoxyphenyl)-1,6,7-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Related Literature

Additional information on 8-(2-ethoxyphenyl)-1,6,7-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Research Brief on 8-(2-ethoxyphenyl)-1,6,7-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 904372-52-7)

The compound 8-(2-ethoxyphenyl)-1,6,7-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 904372-52-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its pharmacological properties, mechanisms of action, and potential clinical applications.

Recent studies have highlighted the compound's role as a potent modulator of adenosine receptors, particularly the A2A and A2B subtypes. These receptors are implicated in various physiological processes, including inflammation, immune response, and neurotransmission. The structural features of 8-(2-ethoxyphenyl)-1,6,7-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, such as the ethoxyphenyl and phenylethyl moieties, contribute to its high affinity and selectivity for these receptor subtypes, making it a promising candidate for drug development.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating adenosine receptor signaling pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) reported that this compound exhibited nanomolar affinity for the A2A receptor, with significant anti-inflammatory effects in murine models of rheumatoid arthritis. These findings suggest its potential as a therapeutic agent for inflammatory diseases.

Further investigations into the pharmacokinetic properties of 8-(2-ethoxyphenyl)-1,6,7-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione have revealed favorable bioavailability and metabolic stability. Advanced computational modeling and molecular dynamics simulations have provided insights into the compound's binding modes and interactions with adenosine receptors, facilitating the design of derivatives with improved efficacy and reduced off-target effects.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as potential toxicity, drug-drug interactions, and formulation stability need to be addressed in future studies. Ongoing research is exploring the compound's potential in treating neurodegenerative diseases, given the role of adenosine receptors in neuroprotection and cognitive function.

In conclusion, 8-(2-ethoxyphenyl)-1,6,7-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents a promising scaffold for the development of novel therapeutics targeting adenosine receptors. Continued research efforts are essential to fully elucidate its pharmacological profile and therapeutic potential, paving the way for its eventual clinical application.

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